Cas no 904828-14-4 (N-4-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide)

• Product Name: N-4-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide
• CAS No: 904828-14-4
• MF: C₂₂H₁₈N₂O₃S₂
• MW: 422.519922733307
• CID: 5494244
• PubChem ID: 27656277
• Update Time: 2025-06-14

N-4-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS002046310
• 904828-14-4
• N-[4-(1,3-benzothiazol-2-yl)phenyl]-3-(ethanesulfonyl)benzamide
• F2647-0601
• N-(4-(benzo[d]thiazol-2-yl)phenyl)-3-(ethylsulfonyl)benzamide
• N-[4-(1,3-benzothiazol-2-yl)phenyl]-3-ethylsulfonylbenzamide
• N-[4-(1,3-benzothiazol-2-yl)phenyl]-3-(ethylsulfonyl)benzamide
• N-4-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide

• Inchi： 1S/C22H18N2O3S2/c1-2-29(26,27)18-7-5-6-16(14-18)21(25)23-17-12-10-15(11-13-17)22-24-19-8-3-4-9-20(19)28-22/h3-14H,2H2,1H3,(H,23,25)
• InChI Key： KZCAHYKTVWPTDU-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC=C(C(NC2C=CC(=CC=2)C2=NC3C=CC=CC=3S2)=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 422.07588479g/mol
• Monoisotopic Mass: 422.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide

Research Briefing on N-4-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide (CAS: 904828-14-4)

In recent years, the compound N-4-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide (CAS: 904828-14-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzothiazole and ethanesulfonyl functional groups, has shown promising potential in various therapeutic applications, particularly in oncology and neurodegenerative diseases. The following briefing provides an overview of the latest research developments related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

Recent studies have focused on elucidating the molecular interactions of N-4-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide with specific biological targets. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits high affinity for certain kinase enzymes involved in cancer cell proliferation. The study utilized X-ray crystallography and molecular docking simulations to reveal the binding mode of the compound within the active site of the target kinase, providing valuable insights for structure-activity relationship (SAR) optimization.

Another significant area of investigation has been the compound's potential as a neuroprotective agent. A 2022 study in ACS Chemical Neuroscience reported that N-4-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide could modulate amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. The researchers employed in vitro assays and transgenic mouse models to demonstrate the compound's ability to reduce amyloid plaque formation and improve cognitive function, suggesting its potential as a lead candidate for neurodegenerative disease therapeutics.

Pharmacokinetic studies have also been conducted to evaluate the drug-like properties of N-4-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide. Data from these studies indicate that the compound exhibits favorable oral bioavailability and metabolic stability, although further optimization may be required to enhance its blood-brain barrier permeability for CNS applications. Recent advancements in prodrug strategies and formulation technologies are being explored to address these challenges.

In conclusion, N-4-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide represents a promising scaffold for the development of novel therapeutics in multiple disease areas. Ongoing research efforts are focused on optimizing its pharmacological profile, expanding its therapeutic indications, and advancing it through preclinical development. The compound's unique chemical structure and demonstrated biological activities make it a valuable subject for continued investigation in the field of chemical biology and drug discovery.